Cas no 1052714-35-8 (5-Bromo-2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid
• CAS No: 1052714-35-8
• MF: C₁₁H₅BrF₂N₂O₂
• MW: 315.070408582687
• CID: 2124756
• Update Time: 2023-08-04

5-Bromo-2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid
• IISWTCWEZOGKRD-UHFFFAOYSA-N
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-(2,6-difluorophenyl)-
• 5-Bromo-2-(2,6-difluorophenyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H5BrF2N2O2/c12-5-4-15-10(16-9(5)11(17)18)8-6(13)2-1-3-7(8)14/h1-4H,(H,17,18)
• InChI Key： IISWTCWEZOGKRD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2C(=CC=CC=2F)F)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Topological Polar Surface Area: 63.1